Cas no 1695672-39-9 (2-Oxiranecarboxylic acid, 2-chloro-3-(4-fluorophenyl)-3-methyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 2-chloro-3-(4-fluorophenyl)-3-methyl-, methyl ester
• CAS No: 1695672-39-9
• MF: C₁₁H₁₀ClFO₃
• MW: 244.646706104279
• CID: 5275539
• Update Time: 2025-11-06

2-Oxiranecarboxylic acid, 2-chloro-3-(4-fluorophenyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 2-chloro-3-(4-fluorophenyl)-3-methyl-, methyl ester

• Inchi： 1S/C11H10ClFO3/c1-10(7-3-5-8(13)6-4-7)11(12,16-10)9(14)15-2/h3-6H,1-2H3
• InChI Key： YPKVMILOBVLVGI-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)(C)C1(Cl)C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 2-chloro-3-(4-fluorophenyl)-3-methyl-, methyl ester

Compound CAS No. 1695672-39-9: 2-Oxiranecarboxylic Acid, 2-Chloro-3-(4-Fluorophenyl)-3-Methyl-, Methyl Ester

The compound with CAS No. 1695672-39-9, known as 2-Oxiranecarboxylic acid, 2-chloro-3-(4-fluorophenyl)-3-methyl-, methyl ester, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a methyl ester group with a chlorinated oxirane ring and a fluorinated aromatic substituent. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The oxirane ring (also known as an epoxide) is a key structural feature that contributes to its reactivity and stability. Researchers have demonstrated that the methyl ester group can serve as a bioisosteric replacement for other functional groups, enhancing the compound's pharmacokinetic profile. Additionally, the presence of the 4-fluorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

One of the most notable advancements involving this compound is its application in the synthesis of advanced polymers. The chlorinated oxirane ring has been shown to undergo controlled polymerization under specific conditions, leading to the formation of high-performance materials with tailored mechanical and thermal properties. These materials have potential applications in aerospace, electronics, and biomedical engineering.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time. This approach aligns with current trends toward sustainable and efficient chemical manufacturing.

From a biological standpoint, recent research has explored the anti-inflammatory and antioxidant properties of this compound. In vitro studies have shown that it exhibits potent activity against inflammatory cytokines, suggesting its potential as a lead molecule for anti-inflammatory drug development. Furthermore, its ability to scavenge free radicals makes it a promising candidate for applications in skincare products.

The environmental impact of this compound has also been a subject of recent investigation. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries seeking to adopt greener chemical practices.

In conclusion, CAS No. 1695672-39-9 represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and developers in various fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.